Cas no 828912-43-2 (2-Butenoic acid,(1R,5R)-3,3,5-trimethylcyclohexyl ester, rel-)
828912-43-2 structure
Product Name:2-Butenoic acid,(1R,5R)-3,3,5-trimethylcyclohexyl ester, rel-
CAS No:828912-43-2
MF:C13H22O2
MW:210.312584400177
CID:716064
Update Time:2024-02-03
2-Butenoic acid,(1R,5R)-3,3,5-trimethylcyclohexyl ester, rel- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid,(1R,5R)-3,3,5-trimethylcyclohexyl ester, rel-
- 2-Butenoicacid,(1R,5R)-3,3,5-trimethylcyclohexylester,rel-(9CI)
- 2-Butenoic acid, (1R,5R)-3,3,5-trimethylcyclohexyl ester, rel-
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- Inchi: 1S/C13H22O2/c1-5-6-12(14)15-11-7-10(2)8-13(3,4)9-11/h5-6,10-11H,7-9H2,1-4H3/b6-5+/t10-,11+/m1/s1
- InChI Key: YYXFUOKJVHMJDQ-PVTPVBHGSA-N
- SMILES: C(O[C@H]1C[C@@H](C)CC(C)(C)C1)(=O)/C=C/C
Experimental Properties
- Density: 0.94±0.1 g/cm3(Predicted)
- Boiling Point: 256.2±9.0 °C(Predicted)
- PSA: 26.30000
- LogP: 3.32050
2-Butenoic acid,(1R,5R)-3,3,5-trimethylcyclohexyl ester, rel- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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